Cas no 51132-01-5 (2-(2-{imidazo1,2-apyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product name: 2-(2-{imidazo1,2-apyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 51132-01-5
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 1572001
• PubChem ID: 1531269

2-(2-{imidazo1,2-apyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-imidazo[1,2-a]pyridin-2-ylethyl)isoindole-1,3-dione
• SureCN949224
• 2-(2-(imidazo[1,2-a]pyridin-2-yl)ethyl)isoindoline-1,3-dione
• F2184-0181
• N-(2-imidazo[1,2-a]pyridin-2-yl-ethyl)-phthalimide
• ZINC01458749
• AC1LTEP8
• 2-[2-(imidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione
• MCULE-2006256530
• 2-(2-phthalimidoethyl)imidazo [1,2-a]-pyridine
• 2-[2-(imidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindol-1,3(2H)-dione
• AKOS003314640
• SureCN949224; 2-(2-(imidazo[1,2-a]pyridin-2-yl)ethyl)isoindoline-1,3-dione; F2184-0181; N-(2-imidazo[1,2-a]pyridin-2-yl-ethyl)-phthalimide; ZINC01458749; AC1LTEP8; 2-[2-(imidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione; MCULE-2006256530; 2-(2-phthalimidoethyl)imidazo [1,2-a]-pyridine; 2-[2-(imidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindol-1,3(2H)-dione; AKOS003314640;
• 2-(2-{imidazo1,2-apyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• AKDOVKWGFPLJDK-UHFFFAOYSA-N
• SCHEMBL949224
• 1H-Isoindole-1,3(2H)-dione, 2-(2-imidazo[1,2-a]pyridin-2-ylethyl)-
• 51132-01-5
• DTXSID20364151
• CCG-343043
• 2-(2-{imidazo[1,2-a]pyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[2-(imidazo[1,2-a]pyridin-2-yl)ethyl]-isoindole-1,3-dione

• Inchi： InChI=1S/C17H13N3O2/c21-16-13-5-1-2-6-14(13)17(22)20(16)10-8-12-11-19-9-4-3-7-15(19)18-12/h1-7,9,11H,8,10H2
• InChI Key： AKDOVKWGFPLJDK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(C2=O)CCC3=CN4C=CC=CC4=N3

Computed Properties

• Exact Mass: 291.10089
• Monoisotopic Mass: 291.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.68

Additional information on 2-(2-{imidazo1,2-apyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No. 51132-01-5: 2-(2-{Imidazo[1,2-a]pyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

The compound with CAS No. 51132-01-5, commonly referred to as 2-(2-{Imidazo[1,2-a]pyridin-2-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule's structure combines an imidazo[1,2-a]pyridine moiety with a dihydroisoindole dione framework, creating a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the antimicrobial properties of this compound, making it a potential candidate for the development of novel antibiotics. Researchers have also explored its anticancer activity, particularly its ability to inhibit specific enzymes involved in tumor growth and metastasis. The imidazo[1,2-a]pyridine group within the molecule contributes significantly to its electronic properties, enhancing its reactivity and selectivity in various biochemical environments.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The incorporation of the dihydroisoindole dione framework requires precise control over reaction conditions to ensure high yields and optimal purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.

In terms of applications, this compound has shown promise in the field of drug delivery systems due to its ability to form stable complexes with various therapeutic agents. Additionally, its photoluminescent properties make it a valuable component in the development of sensors and imaging agents for biomedical applications. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis pathways for this compound, reducing its environmental footprint while maintaining its high performance characteristics.

The imidazo[1,2-a]pyridine moiety within the molecule is known for its ability to act as a ligand in metalloenzyme mimics, opening up new possibilities in catalytic chemistry. Researchers have successfully utilized this compound as a precursor for creating metalloorganic frameworks (MOFs) with tailored catalytic activities. These frameworks have demonstrated exceptional efficiency in reactions such as oxidation and hydrogenation, making them valuable tools in industrial chemical processes.

From an environmental perspective, the compound's stability under various conditions has been extensively studied. Its resistance to photodegradation and hydrolysis makes it suitable for use in harsh chemical environments. However, ongoing research is focused on understanding its long-term environmental impact and developing strategies for safe disposal or recycling.

In conclusion, the compound with CAS No. 51132-01-5 represents a significant advancement in modern organic chemistry. Its unique combination of structural features and functional groups positions it as a versatile building block for a wide range of applications. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.